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Compound of Interest

Compound Name: 1-Bromo-4-phenylbutane

Cat. No.: B079780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the boiling and melting points of 1-
Bromo-4-phenylbutane, a key intermediate in various organic syntheses. It outlines the

standard experimental procedures for determining these fundamental physical properties,

ensuring accuracy and reproducibility in a laboratory setting.

Core Physical Properties of 1-Bromo-4-
phenylbutane
1-Bromo-4-phenylbutane, with the molecular formula C₁₀H₁₃Br, is a colorless to pale yellow

liquid at room temperature.[1] Its key physical constants are critical for its handling, purification,

and application in further chemical reactions.

Data Summary
The following table summarizes the reported boiling and melting points for 1-Bromo-4-
phenylbutane. It is important to note that boiling points are pressure-dependent; where

available, the pressure at which the measurement was taken is provided.
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Physical Property Value Conditions

Melting Point 52 °C -

-43 °C -

Boiling Point 131-133 °C at 12 mmHg

273-275 °C
at 760 mmHg (Atmospheric

Pressure)

265.2 °C at 760 mmHg

Note: The discrepancy in reported melting points may be due to different crystalline forms or

measurement conditions.

Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment. A pure compound typically exhibits a sharp melting point, while impurities

tend to depress and broaden the melting range.[2] Similarly, the boiling point is a characteristic

physical constant that is sensitive to impurities and atmospheric pressure.

Melting Point Determination: Capillary Method
This method is widely used for determining the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of the solid 1-Bromo-4-phenylbutane is finely

powdered using a mortar and pestle.[2][3]

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then tapped gently to pack the sample into the sealed end, aiming for a sample

height of 1-2 mm.[3][4]

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb.[2][4] This assembly is then placed in the heating

block of a melting point apparatus or immersed in the oil of a Thiele tube.[2]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C

per minute, especially near the expected melting point.[2]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears (T1) and the temperature at which the entire sample has liquefied (T2). The

melting point is reported as the range T1-T2.[3]

Boiling Point Determination: Microscale Method
For liquids, a common and efficient method utilizes a small sample volume and a capillary

technique within a heating bath.

Apparatus:

Thiele tube or a beaker with high-boiling point oil (e.g., mineral oil)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b079780?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A few milliliters of liquid 1-Bromo-4-phenylbutane are placed into a

small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the liquid.

Apparatus Setup: The test tube is attached to a thermometer and immersed in the oil bath of

a Thiele tube.[5] The setup ensures that the oil level is above the liquid sample but below the

open end of the test tube.

Heating and Observation: The oil bath is heated gently. As the temperature rises, air trapped

in the capillary will be expelled, seen as a slow stream of bubbles.[5] Heating continues until

a rapid and continuous stream of bubbles emerges from the capillary tip.

Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to be drawn into the

capillary tube is recorded as the boiling point.[5] This is the point where the vapor pressure of

the liquid equals the external atmospheric pressure.[5][6]

Workflow for Physical Property Verification
The following diagram illustrates the logical workflow for the experimental determination and

verification of the physical properties of a chemical compound like 1-Bromo-4-phenylbutane.
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Phase 1: Preparation

Phase 3: Analysis & Reporting

Obtain/Synthesize
1-Bromo-4-phenylbutane Sample

Assess Purity
(e.g., GC, NMR)

Purify Sample if Necessary
(e.g., Distillation)

Impure

Determine Melting Point
(Capillary Method)

Pure

Determine Boiling Point
(Microscale/Distillation Method)

Pure

Compare Experimental Data
with Literature Values

Record Atmospheric Pressure

Analyze Discrepancies

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

Safety and Handling
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1-Bromo-4-phenylbutane is an irritant to the eyes, respiratory system, and skin.[7] It is

essential to handle this chemical in a well-ventilated area, such as a fume hood.[8] Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be

worn at all times to prevent contact.[8][9] Store the compound in a tightly closed container in a

cool, dry place.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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